Cas no 6961-42-8 (Benzoic acid,4-chloro-, 4-chlorophenyl ester)

• Product Name: Benzoic acid,4-chloro-, 4-chlorophenyl ester
• CAS No: 6961-42-8
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• CID: 505846
• PubChem ID: 247815
• Update Time: 2025-04-19

Benzoic acid,4-chloro-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-, 4-chlorophenyl ester
• (4-chlorophenyl) 4-chlorobenzoate
• 4-Chlor-benzoesaeure-(4-chlor-phenylester)
• 4-chloro-benzoic acid 4-chloro-phenyl ester
• 4-chloro-benzoic acid-(4-chloro-phenyl ester)
• 4-Chlorobenzoic acid, 4-chlorophenyl ester
• 4-chlorophenyl 4-chlorobenzoate
• AC1L6L2N
• AC1Q3REO
• Ambcb5221686
• NCIOpen2_002630
• NSC63164
• p-chlorophenyl p-chlorobenzoate
• SureCN610755
• BJLVHBDHEMFVIE-UHFFFAOYSA-N
• 6961-42-8
• SCHEMBL610755
• DTXSID10289723
• CCG-305747
• Benzoic acid, 4-chloro-, 4-chlorophenyl ester
• AKOS001025492
• Z28209365
• NSC-63164

• Inchi： 1S/C13H8Cl2O2/c14-10-3-1-9(2-4-10)13(16)17-12-7-5-11(15)6-8-12/h1-8H
• InChI Key： BJLVHBDHEMFVIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC2C=CC(=CC=2)Cl)=CC=1

Computed Properties

• Exact Mass: 265.99024
• Monoisotopic Mass: 265.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.357
• Boiling Point: 383.4°Cat760mmHg
• Flash Point: 160°C
• Refractive Index: 1.604
• PSA: 26.3